Cas no 2228745-22-8 (tert-butyl N-{1-(sulfamoyloxy)methylcyclopentyl}carbamate)

• Product Name: tert-butyl N-{1-(sulfamoyloxy)methylcyclopentyl}carbamate
• CAS No: 2228745-22-8
• MF: C₁₁H₂₂N₂O₅S
• MW: 294.367782115936
• CID: 6056380
• PubChem ID: 165845033
• Update Time: 2025-06-08

tert-butyl N-{1-(sulfamoyloxy)methylcyclopentyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{1-(sulfamoyloxy)methylcyclopentyl}carbamate
• EN300-1873694
• 2228745-22-8
• tert-butyl N-{1-[(sulfamoyloxy)methyl]cyclopentyl}carbamate

• Inchi： 1S/C11H22N2O5S/c1-10(2,3)18-9(14)13-11(6-4-5-7-11)8-17-19(12,15)16/h4-8H2,1-3H3,(H,13,14)(H2,12,15,16)
• InChI Key： GTHWGZSEWIJNED-UHFFFAOYSA-N
• SMILES： S(N)(=O)(=O)OCC1(CCCC1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 294.12494298g/mol
• Monoisotopic Mass: 294.12494298g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 116Ų

Additional information on tert-butyl N-{1-(sulfamoyloxy)methylcyclopentyl}carbamate

Professional Introduction to Compound with CAS No. 2228745-22-8 and Product Name: Tert-butyl N-{1-(sulfamoyloxy)methylcyclopentyl}carbamate

The compound with the CAS number 2228745-22-8 and the product name Tert-butyl N-{1-(sulfamoyloxy)methylcyclopentyl}carbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered attention for its potential applications in drug development and medicinal chemistry. The unique combination of functional groups, including the tert-butyl moiety and the sulfamoyloxy substituent, makes it a promising candidate for further investigation.

In recent years, there has been a growing interest in the development of novel carbamate-based compounds due to their diverse biological activities. The Tert-butyl N-{1-(sulfamoyloxy)methylcyclopentyl}carbamate molecule is no exception, as it exhibits intriguing pharmacological properties that have sparked considerable research interest. The presence of the sulfamoyloxy group, in particular, suggests potential interactions with biological targets such as enzymes and receptors, which are critical for modulating various physiological processes.

One of the most compelling aspects of this compound is its structural framework. The cyclopentyl ring provides a rigid scaffold that can enhance binding affinity to biological targets, while the tert-butyl group serves as a steric hindrance that can improve metabolic stability. These features make it an attractive scaffold for designing drugs with improved pharmacokinetic profiles. Furthermore, the sulfamoyloxy moiety can serve as a hydrogen bond acceptor, which is crucial for optimizing drug-receptor interactions.

Recent studies have highlighted the importance of sulfonamide derivatives in medicinal chemistry due to their broad spectrum of biological activities. Compounds containing the sulfamoyloxy group have been shown to exhibit antimicrobial, anti-inflammatory, and anticancer properties. The Tert-butyl N-{1-(sulfamoyloxy)methylcyclopentyl}carbamate molecule aligns with this trend, as it incorporates this functional group into a structurally unique framework. This combination has the potential to yield novel therapeutic agents with enhanced efficacy and reduced side effects.

The synthesis of this compound involves multiple steps, each requiring precise control to ensure high yield and purity. The introduction of the sulfamoyloxy group into the cyclopentyl ring is particularly challenging due to its sensitivity to various reaction conditions. However, advances in synthetic methodologies have made it possible to achieve this transformation with greater efficiency and selectivity. These improvements have opened up new avenues for exploring the pharmacological potential of this class of compounds.

From a computational chemistry perspective, the Tert-butyl N-{1-(sulfamoyloxy)methylcyclopentyl}carbamate molecule has been subjected to extensive molecular modeling studies. These studies have provided valuable insights into its binding interactions with potential biological targets. For instance, docking simulations have revealed that this compound can bind effectively to enzymes involved in metabolic pathways relevant to inflammation and cancer. Such findings are crucial for guiding the design of next-generation drugs targeting these diseases.

The pharmacological evaluation of this compound has yielded promising results in preclinical studies. Initial experiments have demonstrated its ability to modulate key signaling pathways associated with various diseases. Notably, it has shown inhibitory activity against enzymes that play a role in cancer progression and inflammatory responses. These findings underscore the therapeutic potential of this compound and justify further investigation into its mechanisms of action.

One of the most exciting aspects of this research is its potential impact on drug discovery pipelines. The structural features of Tert-butyl N-{1-(sulfamoyloxy)methylcyclopentyl}carbamate make it an excellent starting point for developing new drugs with improved properties such as better bioavailability and reduced toxicity. By leveraging computational tools and synthetic chemistry techniques, researchers can rapidly explore analogues of this compound to optimize its pharmacological profile.

The future directions for research on this compound are multifaceted. On one hand, further preclinical studies are needed to validate its therapeutic efficacy and safety profile. On the other hand, computational studies can continue to provide insights into its molecular interactions at a more detailed level. Additionally, exploring synthetic variations can lead to new derivatives with enhanced properties.

In conclusion, the compound with CAS number 2228745-22-8 and product name Tert-butyl N-{1-(sulfamoyloxy)methylcyclopentyl}carbamate represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising pharmacological properties make it a valuable candidate for further research and development. As our understanding of drug design continues to evolve, compounds like this one will play a crucial role in shaping the future of medicine.